(1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride
Description
“(1R,2R)-2-Aminocyclohexanecarboxylic acid hydrochloride” is used as an organic chemical synthesis intermediate . It is part of the Thermo Scientific Chemicals brand product portfolio .
Synthesis Analysis
The synthesis of compounds similar to “(1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride” has been reported in various patents . For example, a synthetic method of tapentadol, which uses cheap and readily-available (1R,2R)-pseudoephedrine as the chiral adjuvant, has been disclosed . The method involves forming two chiral centers using a one-pot method and performing simpler deprotection and subsequent transformation .Molecular Structure Analysis
The molecular structure of “(1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride” can be found in various databases . The InChI code for this compound is1S/C7H13NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m1./s1 . Physical And Chemical Properties Analysis
“(1R,2R)-2-Aminocyclohexanecarboxylic acid hydrochloride” is a solid at room temperature . Its molecular weight is 179.65 g/mol . The InChI code for this compound is1S/C7H13NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m1./s1 .
Safety and Hazards
“(1R,2R)-2-Aminocyclohexanecarboxylic acid hydrochloride” may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound . If inhaled, it is advised to remove the person to fresh air and keep them comfortable for breathing .
Future Directions
While the specific future directions for “(1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride” are not explicitly stated in the literature, there is a general trend in the field of medicinal chemistry towards the development of novel antiviral agents not related to nucleosides . This could potentially include compounds like “(1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride”.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride involves the conversion of cyclohexanone to cyclohexylamine, followed by the synthesis of the carboxylic acid and subsequent formation of the hydrochloride salt.", "Starting Materials": [ "Cyclohexanone", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium bisulfite", "Sodium nitrate", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Cyclohexanone is reacted with ammonium chloride and sodium hydroxide to form cyclohexylamine.", "Cyclohexylamine is then oxidized with sodium nitrite and hydrochloric acid to form cyclohexylhydroxylamine.", "Cyclohexylhydroxylamine is then treated with sodium bisulfite to form cyclohexylhydroxylamine sulfonate.", "The sulfonate is then oxidized with sodium nitrate to form cyclohexylhydroxylamine sulfate.", "Cyclohexylhydroxylamine sulfate is then hydrolyzed with sodium carbonate and sodium bicarbonate to form (1R,2R)-2-aminocyclohexane-1-carboxylic acid.", "The carboxylic acid is then reacted with hydrochloric acid to form the hydrochloride salt of (1R,2R)-2-aminocyclohexane-1-carboxylic acid." ] } | |
CAS RN |
1017240-84-4 |
Product Name |
(1R,2R)-2-aminocyclohexane-1-carboxylic acid hydrochloride |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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